Cas no 855224-99-6 (4-(Dimethylamino)-2-methylbutanoic acid)

• Product Name: 4-(Dimethylamino)-2-methylbutanoic acid
• CAS No: 855224-99-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5262006
• Update Time: 2026-03-09

4-(Dimethylamino)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-2-methylbutanoic acid

• Inchi： 1S/C7H15NO2/c1-6(7(9)10)4-5-8(2)3/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key： HRBMQDPJKORETM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CCN(C)C

Additional information on 4-(Dimethylamino)-2-methylbutanoic acid

Comprehensive Overview of 4-(Dimethylamino)-2-methylbutanoic acid (CAS No. 855224-99-6)

4-(Dimethylamino)-2-methylbutanoic acid (CAS No. 855224-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of butanoic acid with a dimethylamino group and a methyl substitution. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and biologically active compounds.

The growing interest in 4-(Dimethylamino)-2-methylbutanoic acid is partly due to its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for neuromodulators and enzyme inhibitors, which are critical in treating neurological disorders and metabolic diseases. The compound's ability to interact with biological systems at the molecular level has made it a subject of numerous scientific studies and patent filings.

In addition to its pharmaceutical applications, 4-(Dimethylamino)-2-methylbutanoic acid is also studied for its physicochemical properties. Its solubility, stability, and reactivity under various conditions are of particular interest to chemists working on green chemistry and sustainable synthesis methods. These properties are crucial for optimizing industrial processes and reducing environmental impact, aligning with the global push toward eco-friendly manufacturing.

Another area where 4-(Dimethylamino)-2-methylbutanoic acid shows promise is in material science. Its molecular structure allows it to act as a ligand or modifier in the synthesis of advanced materials, such as polymers and nanocomposites. These materials have applications in electronics, coatings, and even biomedical devices, making the compound a versatile tool in modern technology.

The demand for high-purity 4-(Dimethylamino)-2-methylbutanoic acid has led to advancements in its synthesis and purification methods. Techniques like column chromatography and recrystallization are commonly employed to achieve the desired purity levels. These methods are often discussed in research papers and technical forums, where scientists share best practices for handling and storing the compound.

For those looking to source 4-(Dimethylamino)-2-methylbutanoic acid, it is essential to consider suppliers who adhere to strict quality control standards. The compound's purity and consistency are critical for reproducible results in research and industrial applications. Many suppliers now provide detailed certificates of analysis (CoA) and safety data sheets (SDS) to ensure transparency and compliance with regulatory requirements.

In conclusion, 4-(Dimethylamino)-2-methylbutanoic acid (CAS No. 855224-99-6) is a multifaceted compound with wide-ranging applications in pharmaceuticals, material science, and green chemistry. Its unique properties and versatility make it a valuable asset in both academic and industrial settings. As research continues to uncover new potential uses, the compound is likely to remain a focal point in scientific and technological advancements.